Cas no 1428365-47-2 (N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide)

• Product Name: N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide
• CAS No: 1428365-47-2
• MF: C₁₉H₃₁N₃OS
• MW: 349.533943414688
• CID: 5366337
• Update Time: 2025-06-08

N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C19H31N3OS/c1-19(2,3)15-7-9-16(10-8-15)20-18(23)22-11-6-12-24-14-17(22)13-21(4)5/h7-10,17H,6,11-14H2,1-5H3,(H,20,23)
• InChI Key： XDNNQRWNFOAJQV-UHFFFAOYSA-N
• SMILES： S1CCCN(C(NC2=CC=C(C(C)(C)C)C=C2)=O)C(CN(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide

Professional Introduction to N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide (CAS No. 1428365-47-2)

N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide, identified by its CAS number CAS No. 1428365-47-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazepane class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the tert-butyl substituent on the phenyl ring and the dimethylamino methyl group on the thiazepane core contributes to its unique chemical properties and biological interactions.

The structural features of N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide make it an intriguing candidate for further investigation in drug discovery and development. The tert-butyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability, while the dimethylamino group introduces basicity, which can be crucial for interactions with acidic biological targets. These characteristics are particularly relevant in the design of small-molecule drugs targeting neurological and cardiovascular diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction modes of this compound with various biological targets. Studies have suggested that N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide may exhibit inhibitory effects on enzymes and receptors involved in pain signaling, neuroinflammation, and blood pressure regulation. These findings are supported by preliminary in vitro assays that demonstrate promising activity profiles against selected therapeutic targets.

The thiazepane core of this compound is a well-documented scaffold in medicinal chemistry, with several derivatives already under investigation for their pharmacological properties. The structural motif is known to mimic natural bioactive molecules, facilitating interactions with biological macromolecules such as proteins and enzymes. The specific arrangement of atoms in N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide allows for precise tuning of its pharmacological activity through structural modifications. This flexibility makes it a valuable starting point for designing novel therapeutic agents with improved efficacy and reduced side effects.

In the context of drug development, the synthesis of N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide has been optimized using state-of-the-art synthetic methodologies. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable production methods. These improvements not only reduce costs but also minimize environmental impact, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

The potential therapeutic applications of this compound are broad and multifaceted. Preclinical studies have highlighted its potential in managing chronic conditions such as hypertension, where modulation of blood pressure regulatory pathways is crucial. Additionally, its interaction with pain-related receptors suggests that it may be effective in developing new analgesics with mechanisms distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This could address unmet medical needs and provide alternatives for patients with adverse reactions to current treatments.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide. These computational tools can predict pharmacokinetic properties, toxicity profiles, and target interactions with high accuracy. By leveraging such technologies, researchers can prioritize compounds for further testing based on their predicted efficacy and safety profiles.

The role of this compound in combinatorial therapy is also an area of active investigation. Studies suggest that it may synergize with other drugs to enhance therapeutic outcomes while minimizing individual dosages. This approach could lead to more personalized treatment strategies tailored to individual patient responses. Furthermore, its potential to modulate multiple biological pathways simultaneously makes it a candidate for addressing complex diseases that involve intricate interplay of various mechanisms.

Ethical considerations in drug development are paramount, particularly when dealing with compounds intended for human use. Rigorous safety evaluations are conducted before any clinical trials can commence, ensuring that potential risks are thoroughly assessed. These evaluations include toxicological studies at various doses and exposure durations to determine safe dosage ranges and identify any adverse effects.

The future directions for research on N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide are promising and diverse. Exploring its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential. Additionally, investigating its interactions with other drug candidates may uncover novel synergistic effects that could revolutionize treatment approaches for multiple diseases.

In conclusion, N-(4-tert-butylphenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide (CAS No. 1428365-47-2) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, cardiovascular diseases, and pain management make it a compound of great interest for further research and development. As scientific understanding continues to evolve through interdisciplinary collaborations between chemists, biologists, and computational scientists.